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For Researchers, Scientists, and Drug Development Professionals

Octahydro-1,3,5,7-tetranitro-1,3,5,7-tetrazocine (HMX), a powerful high explosive, exists in four

primary polymorphic forms: alpha (α), beta (β), gamma (γ), and delta (δ). The arrangement of

molecules within the crystal lattice of each polymorph significantly influences its physical

properties, most notably its thermal stability and sensitivity to initiation. Understanding these

differences is paramount for the safe handling, storage, and application of HMX in various

fields. This guide provides an objective comparison of the thermal stability of HMX polymorphs,

supported by experimental data from peer-reviewed literature.

Comparative Thermal and Sensitivity Data
The thermal behavior and sensitivity to mechanical stimuli are critical parameters in assessing

the stability of energetic materials. The following tables summarize key experimental data for

the α, β, γ, and δ polymorphs of HMX.

Thermal Properties
The thermal stability of HMX polymorphs is primarily investigated using Differential Scanning

Calorimetry (DSC) and Thermogravimetric Analysis (TGA). DSC measures the heat flow

associated with thermal transitions, such as phase changes and decomposition, while TGA

tracks the mass loss of a sample as a function of temperature.
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Polymorph Phase Transition
Onset
Decomposition
Temp. (°C)

Peak
Decomposition
Temp. (°C)

α-HMX
α → δ (~216.23 K /

-56.92 °C)[1]
~275 ~280

β-HMX
β → δ (188.33 K /

-84.82 °C - 191 °C)[1]
~276 282 - 283

γ-HMX
γ → β (transformation

in hot water)
~270 ~275

δ-HMX - ~278 ~283

Note: Decomposition temperatures can vary depending on experimental conditions such as

heating rate.

Sensitivity to Mechanical Stimuli
The sensitivity of HMX polymorphs to impact and friction is a crucial safety consideration. The β

polymorph is generally considered the least sensitive and most stable form.[2][3]

Polymorph
Impact Sensitivity (50%
reaction level, cm)

Friction Sensitivity (N)

α-HMX More sensitive than β-HMX More sensitive than β-HMX

β-HMX 31-32 >360

δ-HMX
6-12 (More sensitive than β-

HMX)
More sensitive than β-HMX

Experimental Protocols
The data presented in this guide are derived from established analytical techniques for

energetic materials. The following are detailed methodologies for the key experiments cited.

Differential Scanning Calorimetry (DSC)
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Objective: To determine the phase transition temperatures and decomposition characteristics of

HMX polymorphs.

Methodology:

A small sample of the HMX polymorph (typically 1-5 mg) is accurately weighed and

hermetically sealed in an aluminum pan.

An empty, sealed aluminum pan is used as a reference.

The sample and reference pans are placed in the DSC cell.

The temperature of the cell is increased at a constant heating rate (e.g., 10 °C/min) under an

inert atmosphere (e.g., nitrogen) to prevent oxidation.

The difference in heat flow between the sample and the reference is recorded as a function

of temperature.

Endothermic peaks indicate phase transitions (e.g., solid-solid or melting), while exothermic

peaks indicate decomposition.

Thermogravimetric Analysis (TGA)
Objective: To measure the thermal stability and decomposition kinetics of HMX polymorphs by

monitoring mass loss as a function of temperature.

Methodology:

A small, accurately weighed sample of the HMX polymorph (typically 1-10 mg) is placed in a

tared TGA sample pan (e.g., alumina or platinum).

The sample is heated in a controlled atmosphere (typically nitrogen) at a constant heating

rate (e.g., 10 °C/min).

The mass of the sample is continuously monitored and recorded as a function of

temperature.
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The resulting TGA curve shows the temperature at which mass loss begins (onset of

decomposition) and the temperature of maximum mass loss rate.

Impact Sensitivity Testing
Objective: To determine the sensitivity of HMX polymorphs to impact.

Methodology (BAM Fallhammer):

A small, specified amount of the HMX sample is placed on a steel anvil.

A drop weight of a specified mass is released from a known height, impacting the sample.

The test is repeated at various drop heights to determine the height at which there is a 50%

probability of initiation (explosion or decomposition).

This 50% drop height is reported as the impact sensitivity. A higher value indicates lower

sensitivity.

Friction Sensitivity Testing
Objective: To determine the sensitivity of HMX polymorphs to frictional stimuli.

Methodology (BAM Friction Apparatus):

A small amount of the HMX sample is placed on a porcelain plate.[3]

A porcelain pin is brought into contact with the sample with a specified load.[3]

The porcelain plate is then moved back and forth under the pin.[3]

The test is conducted with increasing loads until initiation (spark, flame, or explosion) is

observed.[3]

The friction sensitivity is reported as the load at which initiation occurs. A higher value

indicates lower sensitivity.

Logical Relationship of HMX Polymorph Stability
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The following diagram illustrates the general relationship of thermal stability among the

common HMX polymorphs, from the most stable to the least stable under ambient conditions.

Relative Thermal Stability

β-HMX
(Most Stable) α-HMXLess Stable γ-HMXLess Stable δ-HMX

(Least Stable at RT)
Less Stable

Click to download full resolution via product page

Caption: Relative thermal stability of HMX polymorphs.

Conclusion
The polymorphic form of HMX has a profound impact on its thermal stability and sensitivity. The

β-polymorph is the most stable and least sensitive of the common polymorphs, making it the

preferred form for many applications. The δ-polymorph is the least stable at room temperature

and is significantly more sensitive to impact and friction. The α and γ forms exhibit intermediate

stability. A thorough understanding of the properties of each polymorph, as determined through

standardized experimental protocols, is essential for the safe and effective use of HMX in

research, development, and industrial applications.
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To cite this document: BenchChem. [A Comparative Guide to the Thermal Stability of HMX
Polymorphs]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1220484#comparative-thermal-stability-of-hmx-
polymorphs]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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